
"Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate"
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 2,4-dihydroxy-5,6-

dimethylnicotinate

Cat. No.: B590224 Get Quote

Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, potential

synthesis, and theoretical biological significance of Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate. Due to the limited availability of direct experimental data for this specific

compound, this document leverages information on structurally similar molecules and

established chemical principles to offer a robust resource for researchers. This guide includes a

summary of known and predicted chemical data, a proposed synthetic workflow, and an

exploration of potential biological activities and signaling pathways.

Chemical Properties
Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate, with the CAS number 77629-51-7, is a

substituted ethyl nicotinate derivative.[1] While specific experimental data such as melting and

boiling points are not readily available in the public domain, a compilation of its known and

computationally predicted properties is presented below.

Table 1: Chemical Properties of Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate
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Property Value Source

IUPAC Name
Ethyl 2,4-dihydroxy-5,6-

dimethylpyridine-3-carboxylate
N/A

Synonyms
Ethyl 2,4-dihydroxy-5,6-

dimethylnicotinate
[1]

CAS Number 77629-51-7 [1]

Molecular Formula C₁₀H₁₃NO₄ [1]

Molecular Weight 211.21 g/mol [1]

Purity ≥96% (Commercially available) [1]

Storage
Room temperature, stored

under nitrogen
[1]

Topological Polar Surface Area

(TPSA)
79.65 Å² [1]

logP (Predicted) 1.28634 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 5 [1]

Rotatable Bonds 2 [1]

For reference, the structurally similar compound, Ethyl 2,4-dihydroxy-6-methylnicotinate, has a

reported melting point of 212 °C.

Experimental Protocols: Proposed Synthesis
A specific, validated experimental protocol for the synthesis of Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate is not currently published. However, based on general synthetic methods

for substituted ethyl nicotinates, a plausible synthetic route can be proposed. The Hantzsch

pyridine synthesis, a well-established method for preparing dihydropyridine derivatives, which

can then be oxidized to the corresponding pyridine, offers a viable approach.

Proposed Synthetic Pathway:
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A potential synthesis could involve a multi-component reaction analogous to the Hantzsch

synthesis, followed by an oxidation step. The key starting materials would be an ethyl

acetoacetate derivative, an aldehyde, and an ammonia source.

General Experimental Protocol (Hypothetical):

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add a suitable β-ketoester (e.g., ethyl 2-methylacetoacetate), an α,β-unsaturated

carbonyl compound (e.g., 2-methyl-3-oxobutanal), and a source of ammonia (e.g.,

ammonium acetate) in an appropriate solvent such as ethanol.

Condensation: Heat the reaction mixture to reflux for several hours to facilitate the initial

condensation and cyclization to form the dihydropyridine intermediate.

Oxidation: After the formation of the dihydropyridine, introduce an oxidizing agent (e.g., nitric

acid or air) to aromatize the ring to the desired pyridine structure.

Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced

pressure. The crude product can then be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to yield Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate.

Note: This is a generalized and hypothetical protocol. The specific choice of reagents, reaction

conditions (temperature, time), and purification methods would require experimental

optimization.

Mandatory Visualizations
Proposed Synthetic Workflow
The following diagram illustrates the logical steps for the proposed synthesis of Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate.
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Caption: Proposed synthetic workflow for Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate.

Potential Antioxidant Mechanism
Based on the known antioxidant properties of dihydropyridine derivatives, Ethyl 2,4-
dihydroxy-5,6-dimethylnicotinate could potentially act as a free radical scavenger. The
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dihydroxy-substituted pyridine ring can donate hydrogen atoms to neutralize reactive oxygen

species (ROS).

Redox Cycling Reactive Oxygen Species

Process

Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate
(Reduced Form)

Hydrogen Atom Donation

Donates H•

Oxidized Compound
(Radical Cation) ROS (e.g., •OH, O₂⁻) Neutralized ROS (e.g., H₂O, H₂O₂)

Click to download full resolution via product page

Caption: Potential free radical scavenging mechanism.

Potential Biological Significance and Signaling
Pathways
While no specific biological activity has been reported for Ethyl 2,4-dihydroxy-5,6-
dimethylnicotinate, its structural features suggest potential pharmacological relevance.

Nicotinic acid (niacin) and its derivatives are known to play crucial roles in various biological

processes. Furthermore, the dihydropyridine scaffold is a well-known pharmacophore present

in a number of approved drugs.

Potential Areas of Biological Activity:

Antioxidant Properties: Dihydropyridine derivatives are recognized for their ability to act as

antioxidants by scavenging free radicals. The electron-rich dihydroxy-substituted pyridine

ring in the target molecule could confer similar properties, potentially offering protection

against oxidative stress-related cellular damage.
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Enzyme Inhibition: The nicotinamide moiety is a core component of the coenzymes NAD⁺

and NADP⁺, which are essential for numerous enzymatic reactions. It is plausible that

derivatives of nicotinic acid could interact with and modulate the activity of various enzymes.

Cardiovascular Effects: Substituted dihydropyridines are famously used as L-type calcium

channel blockers for the treatment of hypertension. While the specific substitution pattern of

the target molecule will determine its activity, an interaction with ion channels remains a

theoretical possibility.

Potential Signaling Pathways:

Given the potential antioxidant activity, Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate could

modulate signaling pathways sensitive to the cellular redox state. This includes:

Nrf2-Keap1 Pathway: This pathway is a master regulator of the cellular antioxidant response.

By reducing oxidative stress, the compound could indirectly influence the activation of Nrf2

and the subsequent expression of antioxidant enzymes.

NF-κB Signaling: The activation of the transcription factor NF-κB is often triggered by

oxidative stress and plays a key role in inflammation. An antioxidant effect could potentially

lead to the downregulation of this pro-inflammatory pathway.

Further research, including in vitro and in vivo studies, is necessary to elucidate the specific

biological activities and mechanisms of action of Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590224#ethyl-2-4-dihydroxy-5-6-dimethylnicotinate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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